![molecular formula C19H21F3N2O B7532131 1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol](/img/structure/B7532131.png)
1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol
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Overview
Description
1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol, also known as DF-MPPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol acts as an antagonist of α7 nicotinic acetylcholine receptors by binding to the receptor and preventing the binding of acetylcholine. This results in a decrease in the activity of the receptor, which in turn affects cognitive processes such as learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the release of dopamine and glutamate in the brain, which are neurotransmitters involved in reward and motivation. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol is its high selectivity for α7 nicotinic acetylcholine receptors, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of this compound is its relatively low potency compared to other α7 nicotinic acetylcholine receptor antagonists, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol. One area of interest is the development of more potent and selective α7 nicotinic acetylcholine receptor antagonists based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of other neurological and psychiatric disorders. Finally, there is a need for further studies to elucidate the mechanisms underlying the biochemical and physiological effects of this compound.
Synthesis Methods
1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol can be synthesized using a multi-step process. The first step involves the reaction of 2,4-difluorobenzaldehyde with methylamine to form 2,4-difluorobenzylmethylamine. The second step involves the reaction of 2,4-difluorobenzylmethylamine with 2-fluorobenzaldehyde to form this compound.
Scientific Research Applications
1-[4-[[(2,4-Difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been shown to be a potent and selective antagonist of α7 nicotinic acetylcholine receptors, which are involved in cognitive processes such as learning and memory. In pharmacology, this compound has been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and schizophrenia. In toxicology, this compound has been used as a tool to study the effects of nicotine on the brain.
Properties
IUPAC Name |
1-[4-[[(2,4-difluorophenyl)methylamino]methyl]-2-fluorophenyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N2O/c20-15-3-2-14(17(21)10-15)12-23-11-13-1-4-19(18(22)9-13)24-7-5-16(25)6-8-24/h1-4,9-10,16,23,25H,5-8,11-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOHLPYAEGKLJHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C2=C(C=C(C=C2)CNCC3=C(C=C(C=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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